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Compound of Interest

Compound Name: Diethylammonium bromide

Cat. No.: B7801147 Get Quote

This guide provides a comprehensive overview of the physicochemical properties of

diethylammonium bromide, tailored for researchers, scientists, and professionals in drug

development.

Core Physicochemical Data
The fundamental molecular properties of diethylammonium bromide are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C4H12BrN [1][2][3][4]

Molecular Weight 154.05 g/mol [1][2][4][5]

IUPAC Name diethylazanium;bromide [1]

CAS Number 6274-12-0 [4]

Experimental Protocols
Synthesis of Diethylammonium Bromide

A standard laboratory synthesis of diethylammonium bromide involves the acid-base reaction

between diethylamine and hydrobromic acid.
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Materials:

Diethylamine (C4H11N)

Hydrobromic acid (HBr, typically 48% aqueous solution)

Anhydrous diethyl ether

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Büchner funnel and filter paper

Procedure:

Reaction Setup: A solution of diethylamine in anhydrous diethyl ether is prepared in a round-

bottom flask and cooled in an ice bath with continuous stirring.

Acid Addition: Hydrobromic acid is added dropwise to the cooled diethylamine solution via a

dropping funnel. The reaction is exothermic, and the rate of addition should be controlled to

maintain a low temperature.

Precipitation: As the hydrobromic acid is added, a white precipitate of diethylammonium
bromide will form.

Reaction Completion: The addition is continued until the reaction mixture is neutral or slightly

acidic, which can be checked with pH paper.

Isolation of Product: The precipitate is collected by vacuum filtration using a Büchner funnel.

Purification: The collected solid is washed with cold anhydrous diethyl ether to remove any

unreacted starting materials.
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Drying: The purified diethylammonium bromide is dried under vacuum to yield a white

crystalline solid.

Logical Workflow for Synthesis
The synthesis of diethylammonium bromide follows a straightforward logical progression

from reactants to the final purified product. This workflow ensures the efficient and safe

production of the target compound.
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Caption: Workflow for the synthesis of diethylammonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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